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Compound of Interest

Compound Name: Butyl palmitate

Cat. No.: B092287 Get Quote

An In-depth Technical Guide to Butyl Palmitate

This guide provides a comprehensive overview of the chemical and physical properties of butyl
palmitate, a fatty acid ester with applications in various scientific and industrial fields. The

information is tailored for researchers, scientists, and professionals in drug development.

Core Chemical Identifiers
Butyl palmitate, also known as butyl hexadecanoate, is the ester formed from the

condensation of palmitic acid and butanol.[1] Its fundamental identifiers are crucial for

regulatory and research purposes.

Identifier Value

CAS Number 111-06-8[1][2]

Molecular Formula C20H40O2[2]

Molecular Weight 312.53 g/mol

IUPAC Name butyl hexadecanoate

Synonyms
n-Butyl palmitate, Hexadecanoic acid, butyl

ester, Palmitic acid butyl ester
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Physicochemical Properties
The physical and chemical characteristics of butyl palmitate are essential for its handling,

formulation, and application in experimental settings.

Property Value

Appearance Light yellow liquid or solid with a fruity odor

Melting Point 16.9 °C

Boiling Point 362.4 °C at 760 mmHg

Flash Point 176.4 °C

Density 0.862 g/cm³

Solubility Insoluble in water; Soluble in alcohol

LogP 8.7

Logical Relationship: Synthesis of Butyl Palmitate
The synthesis of butyl palmitate involves a standard esterification reaction. The following

diagram illustrates the logical relationship between the reactants and the product.
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Caption: Logical diagram of Butyl Palmitate synthesis.
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Experimental Protocol: Synthesis of Butyl Palmitate
(Esterification)
Objective: To synthesize butyl palmitate from palmitic acid and n-butanol via Fischer

esterification.

Materials:

Palmitic acid

n-Butanol

Sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Distillation apparatus

Separatory funnel

Heating mantle

Methodology:

In a round-bottom flask, combine one molar equivalent of palmitic acid with three molar

equivalents of n-butanol.

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the

weight of the acid) to the mixture while stirring.

Set up the apparatus for reflux and heat the mixture using a heating mantle for 2-3 hours.

After cooling, transfer the mixture to a separatory funnel and wash sequentially with water

and 5% sodium bicarbonate solution to neutralize the excess acid.

Wash again with water to remove any remaining salts.
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Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the excess n-butanol via distillation to obtain crude butyl
palmitate.

Further purification can be achieved by vacuum distillation.

Applications in Research and Development
Butyl palmitate serves various functions within the research and drug development sectors:

Plasticizer: It is used as a plasticizer in the formulation of various polymers.

Solvent: Due to its ester nature, it can act as a solvent for nonpolar compounds.

Flavoring and Fragrance Agent: It is utilized in the food and cosmetic industries for its mild,

fruity aroma.

Component in Topical Formulations: Its emollient properties make it a suitable ingredient in

creams and lotions.

Safety and Handling
According to the available safety data, butyl palmitate is generally considered to have low

toxicity. However, standard laboratory safety practices should always be followed. This includes

wearing personal protective equipment such as gloves and safety glasses, and working in a

well-ventilated area. It may cause skin and eye irritation upon direct contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Butyl palmitate CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092287#butyl-palmitate-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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